Cas no 1183891-33-9 (5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid)

• Product Name: 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid
• CAS No: 1183891-33-9
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18321354
• CID: 2615747
• PubChem ID: 53211183
• Update Time: 2025-07-19

5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid
• 4-Fluoro-2',5'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• 1183891-33-9
• DTXSID20681214
• MFCD18321354
• 5-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95%

• MDL： MFCD18321354
• Inchi： 1S/C15H13FO4/c1-19-10-4-6-14(20-2)11(8-10)9-3-5-13(16)12(7-9)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： STDOTVWTPMOGNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid

Introduction to 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic Acid (CAS No. 1183891-33-9)

5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1183891-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid, particularly the presence of fluoro and methoxy substituents on the aromatic ring, contribute to its unique chemical properties and biological interactions.

The molecular structure of 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid consists of a benzoic acid core substituted with a fluorine atom at the 2-position and methoxy groups at the 2,5-positions of the phenyl ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and binding affinity with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, making 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic benefits. 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid has been studied for its potential role in various pharmacological pathways. Researchers have been particularly intrigued by its possible applications in anti-inflammatory and anti-cancer therapies. The methoxy groups on the aromatic ring are known to modulate the electronic properties of the molecule, which can influence its interaction with enzymes and receptors involved in these pathways.

One of the most compelling aspects of 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid is its structural similarity to known bioactive compounds. This similarity suggests that it may exhibit analogous biological effects while potentially offering improved pharmacokinetic profiles due to the fluorine substitution. The compound's ability to interact with specific biological targets has been explored through computational modeling and experimental studies. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

The synthesis of 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine at the 2-position of the benzoic acid derivative is a critical step that demands careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, facilitating further research into its biological activities.

Recent studies have begun to uncover the potential of 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid in modulating inflammatory responses. In vitro experiments have shown that this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention. The ability of 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid to modulate these pathways suggests its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid has also been investigated for its anti-cancer potential. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by interfering with critical signaling pathways involved in cell survival and proliferation. The fluorine substitution appears to enhance its ability to bind to specific receptors overexpressed on cancer cells, leading to targeted inhibition of tumor growth.

The pharmacokinetic profile of 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies suggest that 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates.

The development of new drug candidates often involves extensive collaboration between synthetic chemists, pharmacologists, and bioinformaticians. Computational tools have played a significant role in predicting the biological activity of 5-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid before it is synthesized and tested experimentally. These tools help identify potential binding sites on biological targets and predict how changes in the molecular structure may affect its activity.

As research into 5-(2,5-dimethoxyphenyl)-fluorobenzene carboxylic acid (CAS No: 1183891-33-9) continues to progress, it holds promise for addressing unmet medical needs across multiple therapeutic areas. The structural features that make it an attractive candidate for drug development also contribute to its complexity as a research subject.

The future directions for studying this compound include exploring its interactions with additional biological targets and optimizing its chemical structure for improved efficacy and safety profiles. By leveraging advances in synthetic chemistry and computational biology, researchers aim to unlock the full potential of this promising molecule.